![molecular formula C18H30N2O B1680495 [2-(2,6-dimethylanilino)-2-oxoethyl]-heptyl-methylazanium chloride CAS No. 103825-20-3](/img/structure/B1680495.png)
[2-(2,6-dimethylanilino)-2-oxoethyl]-heptyl-methylazanium chloride
Description
Rad 243 is a sodium channel blocker and antiarrhythmic drug.
Properties
CAS No. |
103825-20-3 |
|---|---|
Molecular Formula |
C18H30N2O |
Molecular Weight |
290.4 g/mol |
IUPAC Name |
N-(2,6-dimethylphenyl)-2-[heptyl(methyl)amino]acetamide |
InChI |
InChI=1S/C18H30N2O/c1-5-6-7-8-9-13-20(4)14-17(21)19-18-15(2)11-10-12-16(18)3/h10-12H,5-9,13-14H2,1-4H3,(H,19,21) |
InChI Key |
QVCAEZCAUFJGGS-UHFFFAOYSA-N |
SMILES |
CCCCCCCN(C)CC(=O)NC1=C(C=CC=C1C)C |
Canonical SMILES |
CCCCCCCN(C)CC(=O)NC1=C(C=CC=C1C)C |
Appearance |
Solid powder |
Key on ui other cas no. |
103825-20-3 |
Purity |
>98% (or refer to the Certificate of Analysis) |
Related CAS |
35891-91-9 (mono-hydrochloride) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
RAD 243 RAD 243, monohydrochloride RAD-243 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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